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Compound of Interest

Compound Name: Methyl 2-bromodecanoate

Cat. No.: B15345209 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Methyl 2-bromodecanoate, a valuable reagent in organic synthesis.

Adherence to these protocols is critical for minimizing risks and ensuring the well-being of all

laboratory personnel.

Chemical Profile:

While a specific Safety Data Sheet (SDS) for Methyl 2-bromodecanoate is not readily

available, its structural similarity to other alkyl 2-bromoalkanoates necessitates handling it with

significant caution. Based on data from analogous compounds, it should be treated as a

combustible liquid that can cause skin and eye irritation.

Property Value Source

Molecular Formula C11H21BrO2 N/A

Molecular Weight 265.19 g/mol N/A

Boiling Point 114 °C (at 0.15 Torr) [1]

Density ~1.25 g/mL (estimate) [1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15345209?utm_src=pdf-interest
https://www.benchchem.com/product/b15345209?utm_src=pdf-body
https://www.benchchem.com/product/b15345209?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1274039_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1274039_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is non-negotiable when handling Methyl 2-bromodecanoate.

The following table outlines the minimum required PPE.
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Body Part Equipment
Specifications and
Rationale

Eyes/Face
Safety Goggles and Face

Shield

Safety goggles should be worn

at all times to protect against

splashes.[2] A face shield

provides an additional layer of

protection for the entire face

and should be used when

handling larger quantities or

during procedures with a

higher risk of splashing.[2][3]

[4]

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended for their

resistance to corrosive

materials.[2][5] Always inspect

gloves for any signs of

degradation or perforation

before use and change them

frequently.

Body
Laboratory Coat and

Chemical-Resistant Apron

A flame-resistant lab coat

should be worn to protect

against accidental spills and

splashes.[2][6] For operations

with a higher risk of significant

spillage, a chemical-resistant

apron should be worn over the

lab coat.

Respiratory Fume Hood

All handling of Methyl 2-

bromodecanoate should be

conducted within a properly

functioning chemical fume

hood to minimize the inhalation

of vapors.[5][6]
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Operational Plan: From Receipt to Disposal
A systematic approach to handling this chemical is crucial for maintaining a safe laboratory

environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store Methyl 2-bromodecanoate in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, acids, and bases.[7][8]

The storage area should be clearly labeled with the appropriate hazard warnings.

Ensure the container is tightly sealed when not in use.[9]

2. Handling and Use:

Before beginning any work, ensure that a safety shower and eyewash station are readily

accessible and in good working order.[8]

Conduct all operations, including weighing and transferring, within a certified chemical fume

hood.[5][6]

Use compatible and clean laboratory equipment (e.g., glass, stainless steel).

Avoid direct contact with the skin, eyes, and clothing.[7]

In case of accidental skin contact, immediately wash the affected area with copious amounts

of water for at least 15 minutes.[7] For eye contact, flush with water for at least 15 minutes

and seek immediate medical attention.[7]

3. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent, such as vermiculite

or sand.
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Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[10]

For larger spills, evacuate the area and follow your institution's emergency procedures.

4. Disposal Plan:

All waste containing Methyl 2-bromodecanoate, including contaminated PPE and

absorbent materials, must be disposed of as hazardous waste.[7]

Follow all local, state, and federal regulations for the disposal of chemical waste.

Do not pour this chemical down the drain.[7]

Workflow for Safe Handling
The following diagram illustrates the logical progression of steps for the safe handling of

Methyl 2-bromodecanoate.
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Caption: Workflow for handling Methyl 2-bromodecanoate.
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By implementing these safety protocols and operational plans, researchers can confidently and

safely utilize Methyl 2-bromodecanoate in their vital work, fostering a culture of safety and

responsibility within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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